Cas no 921468-77-1 (N-(3-chloro-4-methoxyphenyl)-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide)

• Product Name: N-(3-chloro-4-methoxyphenyl)-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide
• CAS No: 921468-77-1
• MF: C₁₉H₁₇ClN₄O₃S
• MW: 416.881281614304
• CID: 6500620
• Update Time: 2025-10-29

N-(3-chloro-4-methoxyphenyl)-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide
• 4-Thiazoleacetamide, N-(3-chloro-4-methoxyphenyl)-2-[[(phenylamino)carbonyl]amino]-

• Inchi： 1S/C19H17ClN4O3S/c1-27-16-8-7-13(9-15(16)20)21-17(25)10-14-11-28-19(23-14)24-18(26)22-12-5-3-2-4-6-12/h2-9,11H,10H2,1H3,(H,21,25)(H2,22,23,24,26)
• InChI Key： HFESLTLNNXEZBF-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(OC)C(Cl)=C2)=O)N=C1NC(NC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.476±0.06 g/cm3(Predicted)
• pka: 4.82±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(3-chloro-4-methoxyphenyl)-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide

N-(3-chloro-4-methoxyphenyl)-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide: A Comprehensive Overview

N-(3-chloro-4-methoxyphenyl)-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide, also known by its CAS registry number 921468-77-1, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its intricate molecular structure, which includes a thiazole ring, a phenyl group, and various substituents that contribute to its unique chemical properties. Recent studies have highlighted its potential applications in drug design and as a precursor for advanced materials.

The molecular structure of this compound is a key factor in its functionality. The presence of the thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, imparts significant stability and reactivity to the molecule. Additionally, the phenyl group attached to the thiazole ring enhances the compound's aromaticity, which is crucial for its interactions with biological systems. The chloro and methoxy substituents on the phenyl ring further modulate the electronic properties of the molecule, making it a versatile candidate for various chemical reactions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to produce this compound in high yields, leveraging modern organic chemistry techniques such as Suzuki coupling and nucleophilic substitution reactions. These methods not only ensure the purity of the product but also allow for precise control over the substituents, enabling tailor-made modifications for specific applications.

The pharmacological properties of N-(3-chloro-4-methoxyphenyl)-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide have been extensively studied. Preclinical studies indicate that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to inhibit key enzymes involved in cancer cell proliferation suggests potential applications in oncology.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes. Researchers have explored its ability to form self-assembled monolayers on various substrates, which could be utilized in the development of advanced sensors and electronic devices.

The environmental impact of this compound is another area of interest. Studies have been conducted to assess its biodegradability and toxicity levels. Initial findings suggest that it has low toxicity to aquatic organisms, which is a positive indicator for its safe use in pharmaceuticals and industrial applications. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, N-(3-chloro-4-methoxyphenyl)-2-{2-(phenylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide (CAS No: 921468-77-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique molecular structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both pharmacological research and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in shaping future innovations.